3-(3,5-dimethylbenzyl)-4-[(2-iodophenyl)amino]-2-methyl-4-oxobutanoic acid

• IUPAC Name: 3-[(3,5-dimethylphenyl)methyl]-4-(2-iodoanilino)-2-methyl-4-oxobutanoic acid
• InChI: InChI=1S/C20H22INO3/c1-12-8-13(2)10-15(9-12)11-16(14(3)20(24)25)19(23)22-18-7-5-4-6-17(18)21/h4-10,14,16H,11H2,1-3H3,(H,22,23)(H,24,25)
• InChI Key: LFPVHUVWHHMJHL-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC(=C1)CC(C(C)C(=O)O)C(=O)NC2=CC=CC=C2I)C
• Molecular Formula: C20H22INO3
• Molecular Weight: 451.3 g/mol

Description

3-(3,5-dimethylbenzyl)-4-[(2-iodophenyl)amino]-2-methyl-4-oxobutanoic acid, also known as DIMBOA-I3G, is a naturally occurring compound found in maize plants. It belongs to the class of benzoxazinoids, which are secondary metabolites synthesized by plants for defense against herbivores and pathogens. DIMBOA-I3G has gained attention in recent years due to its potential applications in scientific research.

Mechanism of Action

The mechanism of action of 3-(3,5-dimethylbenzyl)-4-[(2-iodophenyl)amino]-2-methyl-4-oxobutanoic acid involves its interaction with various molecular targets in the body. It has been found to modulate the activity of enzymes, receptors, and signaling pathways involved in various physiological processes.
Biochemical and physiological effects:
3-(3,5-dimethylbenzyl)-4-[(2-iodophenyl)amino]-2-methyl-4-oxobutanoic acid has been found to have a wide range of biochemical and physiological effects. It has been shown to reduce oxidative stress, inflammation, and cancer cell proliferation. It has also been found to enhance immune function, improve cardiovascular health, and protect against neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 3-(3,5-dimethylbenzyl)-4-[(2-iodophenyl)amino]-2-methyl-4-oxobutanoic acid in lab experiments is its natural origin and availability from maize plants. It is also a relatively stable compound and can be easily purified using chromatography techniques. However, its low solubility in water and limited bioavailability in vivo can pose challenges in certain experiments.

Future Directions

There are several potential future directions for research on 3-(3,5-dimethylbenzyl)-4-[(2-iodophenyl)amino]-2-methyl-4-oxobutanoic acid. One area of interest is its potential as a natural alternative to synthetic antioxidants and anti-inflammatory agents. Another area of research is its potential as a therapeutic agent for cancer and neurodegenerative diseases. Additionally, further studies are needed to elucidate its molecular targets and mechanisms of action in various physiological processes.

Synthesis Methods

The synthesis of 3-(3,5-dimethylbenzyl)-4-[(2-iodophenyl)amino]-2-methyl-4-oxobutanoic acid involves the extraction of maize tissues and subsequent purification using chromatography techniques. The compound can also be synthesized in the laboratory using chemical reactions involving various reagents.

Scientific Research Applications

3-(3,5-dimethylbenzyl)-4-[(2-iodophenyl)amino]-2-methyl-4-oxobutanoic acid has been studied extensively for its potential applications in various fields of scientific research. It has been found to have antioxidant, anti-inflammatory, and anti-cancer properties. It has also been studied for its effects on the immune system, cardiovascular system, and nervous system.